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Compound of Interest

Compound Name: Toldimfos sodium

Cat. No.: B046440 Get Quote

An objective analysis for researchers, scientists, and drug development professionals.

In the realm of veterinary medicine, particularly concerning metabolic and nutritional disorders,

phosphorus-containing compounds play a crucial role. This guide provides a comprehensive

head-to-head comparison of Toldimfos Sodium, the active pharmaceutical ingredient, and its

well-known formulation, Tonophosphan. It is imperative to clarify from the outset that

Tonophosphan is a brand name for a veterinary product containing Toldimfos Sodium as its

active ingredient.[1][2][3][4] Therefore, a direct comparison is an evaluation of the active

compound itself, which is then benchmarked against another phosphorus source, Sodium Acid

Phosphate, based on available experimental data.

Chemical and Pharmacological Profile
Toldimfos sodium is the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid.

[5][6] It is an aromatic phosphorus compound used in veterinary medicine to treat and prevent

conditions associated with metabolic disorders, parturition, and nutritional deficiencies.[7][8]

While its precise mechanism of action is not fully elucidated, it is believed to stimulate

metabolism in multiple ways rather than simply replacing deficient phosphorus.[5][7][9] The

phosphorus in toldimfos sodium is in a +1 oxidation state and is oxidized in the body to

phosphate (oxidation state +5) to exert its metabolic effects.[10]

Tonophosphan is a commercial formulation containing toldimfos sodium, typically as a 20%

injectable solution.[4][11] Its therapeutic indications align with those of toldimfos sodium,
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focusing on metabolic disorders, debility, and reproductive issues in a variety of animal species

including cattle, horses, pigs, sheep, goats, dogs, and cats.[3][11][12]

Table 1: Chemical and Physical Properties

Property Toldimfos Sodium

Chemical Formula C9H13NNaO2P[7]

Molecular Weight 221.17 g/mol [7]

CAS Number 575-75-7[7][13]

Appearance White solid[13]

Solubility Highly soluble in water[7][13]

Pharmacokinetics
Toldimfos sodium is characterized by its rapid absorption and distribution in the body

following parenteral administration.[14][15][16] Elimination occurs primarily through the urine,

and the compound does not tend to accumulate in tissues with repeated dosing.[7][15][16]

Table 2: Pharmacokinetic Parameters of Toldimfos Sodium in Cattle (Intramuscular

Administration)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.msd-animal-health.co.in/products/tonophosphan-vet/
https://egypt.msd-animal-health.com/products/tonophosphan-20/
https://www.youtube.com/watch?v=fR1focP2ZQ4
https://newdrugapprovals.org/2022/04/06/toldimfos-sodium/
https://newdrugapprovals.org/2022/04/06/toldimfos-sodium/
https://newdrugapprovals.org/2022/04/06/toldimfos-sodium/
https://wap.guidechem.com/encyclopedia/toldimfos-sodium-dic369757.html
https://wap.guidechem.com/encyclopedia/toldimfos-sodium-dic369757.html
https://newdrugapprovals.org/2022/04/06/toldimfos-sodium/
https://wap.guidechem.com/encyclopedia/toldimfos-sodium-dic369757.html
https://www.benchchem.com/product/b046440?utm_src=pdf-body
https://www.msd-animal-health.co.in/wp-content/uploads/sites/33/2022/04/Tonophosphan-Leaflet-Common-to-all-10-30-100-ml-2020-C2C.pdf
https://www.nawanlab.com/veterinarypharma/toldifoninjspc.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_148570.PDF
https://newdrugapprovals.org/2022/04/06/toldimfos-sodium/
https://www.nawanlab.com/veterinarypharma/toldifoninjspc.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_148570.PDF
https://www.benchchem.com/product/b046440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Time to Peak Plasma

Concentration (Tmax)
10 - 20 minutes [5][17]

Serum Half-life (t1/2) in Calves 1.07 hours [5][17]

Serum Half-life (t1/2) in Dairy

Cows
1.15 hours [5][17]

Mean Residence Time (MRT)

in Calves
3.6 hours [5]

Mean Residence Time (MRT)

in Dairy Cows
3.1 hours [5]

Primary Route of Elimination Urine [15][16]

Comparative Efficacy: Toldimfos Sodium vs.
Sodium Acid Phosphate
A significant head-to-head clinical trial compared the therapeutic effects of toldimfos sodium
and sodium acid phosphate in the treatment of post-parturient hemoglobinuria (PPH) in

buffaloes.[6] PPH is a metabolic disease associated with low serum phosphorus levels.[6] This

study provides valuable quantitative data for comparing the efficacy of these two phosphorus

sources.

Experimental Protocol: Comparative Treatment of Post-Parturient Hemoglobinuria in Buffaloes

This section details the methodology of the key comparative experiment.

Objective: To compare the efficacy of toldimfos sodium and sodium acid phosphate in treating

PPH in buffaloes.

Study Design: Randomized clinical trial.

Animals: Sixty-eight buffaloes diagnosed with PPH were randomly allocated into two equal

groups (n=34).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.ema.europa.eu/en/documents/mrl-report/toldimfos-summary-report-committee-veterinary-medicinal-products_en.pdf
https://globalresearchonline.net/journalcontents/v39-2/28.pdf
https://www.ema.europa.eu/en/documents/mrl-report/toldimfos-summary-report-committee-veterinary-medicinal-products_en.pdf
https://globalresearchonline.net/journalcontents/v39-2/28.pdf
https://www.ema.europa.eu/en/documents/mrl-report/toldimfos-summary-report-committee-veterinary-medicinal-products_en.pdf
https://globalresearchonline.net/journalcontents/v39-2/28.pdf
https://www.ema.europa.eu/en/documents/mrl-report/toldimfos-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.ema.europa.eu/en/documents/mrl-report/toldimfos-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.nawanlab.com/veterinarypharma/toldifoninjspc.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_148570.PDF
https://www.benchchem.com/product/b046440?utm_src=pdf-body
https://www.benchchem.com/product/b046440?utm_src=pdf-body
https://www.pjlss.edu.pk/pdf_files/2024_2/11410-11417.pdf
https://www.pjlss.edu.pk/pdf_files/2024_2/11410-11417.pdf
https://www.benchchem.com/product/b046440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment Groups:

Group I (Sodium Acid Phosphate): Received 60 g of sodium acid phosphate in sterile water

(20% concentration) intravenously, with a second dose administered subcutaneously 12

hours later.

Group II (Toldimfos Sodium): Received 25 cc of a toldimfos sodium solution

intramuscularly, with the dose repeated after 12 hours.

Parameters Measured: Clinical findings, urine characteristics, hematological indices, and

biochemical parameters (serum phosphorus, calcium, AST, ALT, Glutathione Peroxidase, and

Glucose 6-Phosphate) were evaluated before and after treatment.

Statistical Analysis: Data were analyzed to determine significant differences between the

treatment groups.

Table 3: Comparative Efficacy in Treating Post-Parturient Hemoglobinuria in Buffaloes[6]
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Parameter
Sodium Acid
Phosphate Group

Toldimfos Sodium
Group

p-value

Serum Phosphorus

Level
Improved Significantly improved <0.05

Serum Calcium Level Improved Improved Not specified

Aspartate

Aminotransferase

(AST) Activity

Decreased
Significantly better

decrease
Not specified

Alanine

Aminotransferase

(ALT) Activity

Decreased
Significantly better

decrease
Not specified

Glutathione

Peroxidase (GPx)

Activity

Improved
More significantly

improved
<0.05

Glucose 6-Phosphate

(G6PT) Enzyme

Activity

Improved
More significantly

improved
<0.05

The study concluded that while both treatments were effective, toldimfos sodium
demonstrated a more significant improvement in key biochemical markers, suggesting it may

be a more effective alternative for treating PPH in buffaloes.[6]

Visualizing the Role of Phosphorus in Cellular
Metabolism
The following diagram illustrates the central role of phosphorus in key metabolic pathways,

which is the underlying principle for the therapeutic use of compounds like toldimfos sodium.
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Caption: Role of Phosphorus in Cellular Processes.

Experimental Workflow for Comparative Drug
Efficacy Study
The diagram below outlines a typical experimental workflow for a comparative study evaluating

the efficacy of two phosphorus-based supplements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. suryavets.com [suryavets.com]

2. TONOPHOSPHAN 30ML [vetplus.co.in]

3. msd-animal-health.co.in [msd-animal-health.co.in]

4. m.indiamart.com [m.indiamart.com]

5. ema.europa.eu [ema.europa.eu]

6. pjlss.edu.pk [pjlss.edu.pk]

7. newdrugapprovals.org [newdrugapprovals.org]

8. cphi-online.com [cphi-online.com]

9. Buy Toldimfos sodium | 575-75-7 [smolecule.com]

10. assets.hpra.ie [assets.hpra.ie]

11. egypt.msd-animal-health.com [egypt.msd-animal-health.com]

12. youtube.com [youtube.com]

13. Page loading... [wap.guidechem.com]

14. msd-animal-health.co.in [msd-animal-health.co.in]

15. nawanlab.com [nawanlab.com]

16. vmd.defra.gov.uk [vmd.defra.gov.uk]

17. globalresearchonline.net [globalresearchonline.net]

To cite this document: BenchChem. [Head-to-Head Comparison: Toldimfos Sodium and its
Formulations in Veterinary Medicine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046440#head-to-head-comparison-of-toldimfos-
sodium-and-tonophosphan]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b046440?utm_src=pdf-custom-synthesis
https://suryavets.com/products/tonophosphan-inj-30ml
https://vetplus.co.in/medicines/tonophosphsn-30ml/
https://www.msd-animal-health.co.in/products/tonophosphan-vet/
https://m.indiamart.com/proddetail/veterinary-toldimfos-sodium-injection-tonophosphan-vet-25987909191.html
https://www.ema.europa.eu/en/documents/mrl-report/toldimfos-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.pjlss.edu.pk/pdf_files/2024_2/11410-11417.pdf
https://newdrugapprovals.org/2022/04/06/toldimfos-sodium/
https://www.cphi-online.com/product/toldimfos-sodium/
https://www.smolecule.com/products/s742861
https://assets.hpra.ie/products/Animal/1887/LicenseSPC_10983-022-001_14082015122208.pdf
https://egypt.msd-animal-health.com/products/tonophosphan-20/
https://www.youtube.com/watch?v=fR1focP2ZQ4
https://wap.guidechem.com/encyclopedia/toldimfos-sodium-dic369757.html
https://www.msd-animal-health.co.in/wp-content/uploads/sites/33/2022/04/Tonophosphan-Leaflet-Common-to-all-10-30-100-ml-2020-C2C.pdf
https://www.nawanlab.com/veterinarypharma/toldifoninjspc.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_148570.PDF
https://globalresearchonline.net/journalcontents/v39-2/28.pdf
https://www.benchchem.com/product/b046440#head-to-head-comparison-of-toldimfos-sodium-and-tonophosphan
https://www.benchchem.com/product/b046440#head-to-head-comparison-of-toldimfos-sodium-and-tonophosphan
https://www.benchchem.com/product/b046440#head-to-head-comparison-of-toldimfos-sodium-and-tonophosphan
https://www.benchchem.com/product/b046440#head-to-head-comparison-of-toldimfos-sodium-and-tonophosphan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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